Cas no 1281364-60-0 (2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide)

• Product Name: 2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide
• CAS No: 1281364-60-0
• MF: C₁₃H₁₅BrN₂O₂
• MW: 311.174402475357
• CID: 5451929
• PubChem ID: 53529384
• Update Time: 2025-05-22

2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• EN300-14558563
• Z756361234
• 1281364-60-0
• 2-bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide
• 2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide

• Inchi： 1S/C13H15BrN2O2/c1-4-13(2,8-15)16-12(17)10-7-9(18-3)5-6-11(10)14/h5-7H,4H2,1-3H3,(H,16,17)
• InChI Key： IPAFDJYCLQLLGU-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)CC)(=O)C1=CC(OC)=CC=C1Br

Computed Properties

• Exact Mass: 310.03169g/mol
• Monoisotopic Mass: 310.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 420.0±45.0 °C(Predicted)
• pka: 11.06±0.46(Predicted)

Additional information on 2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide

Comprehensive Overview of 2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide (CAS No. 1281364-60-0)

2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide, with the CAS number 1281364-60-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a bromo substituent and a cyano group in its structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications due to its unique molecular framework.

The compound's IUPAC name reflects its intricate structure, highlighting the 2-bromo and 5-methoxy substitutions on the benzamide core. These functional groups contribute to its reactivity and selectivity in chemical reactions. In recent years, the demand for high-purity benzamide derivatives has surged, driven by advancements in drug discovery and material science. 2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide is often discussed in the context of small molecule inhibitors and enzyme modulation, making it a topic of interest for both academic and industrial researchers.

One of the key reasons for the growing popularity of this compound is its role in the development of targeted therapies. With the rise of precision medicine, researchers are increasingly focusing on compounds that can interact with specific biological pathways. The cyano and methoxy groups in 2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide provide opportunities for hydrogen bonding and hydrophobic interactions, which are critical for binding to protein targets. This has led to its exploration in cancer research and neurodegenerative disease studies.

From a synthetic chemistry perspective, the compound's bromo moiety offers a versatile handle for further functionalization. This feature is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the synthesis of bioactive molecules. The CAS No. 1281364-60-0 is frequently cited in patents and scientific literature, underscoring its importance in modern chemical research. Its stability under various conditions also makes it a reliable building block for high-throughput screening libraries.

In the agrochemical sector, 2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide has been investigated for its potential as a pesticide intermediate. The methoxy group, in particular, is known to enhance the bioavailability of agrochemicals, improving their efficacy in pest control. As the industry shifts toward sustainable farming practices, the demand for eco-friendly chemical intermediates like this one is expected to rise. Its compatibility with green chemistry principles further adds to its appeal.

The compound's spectroscopic properties have also been a subject of study. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for CAS No. 1281364-60-0 are well-documented, aiding in its identification and quality control. These analytical tools are essential for ensuring the reproducibility of research involving this compound. Additionally, its melting point and solubility characteristics have been meticulously recorded, providing valuable insights for formulation scientists.

Another area where 2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide shows promise is in material science. The incorporation of aromatic bromine into polymers and coatings can impart flame-retardant properties, a feature highly sought after in the electronics and automotive industries. The compound's ability to act as a monomer or cross-linker opens up possibilities for designing advanced materials with tailored properties. This versatility aligns with the current trend toward multifunctional materials.

As the scientific community continues to explore the potential of 2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide, its safety profile remains a critical consideration. While not classified as a hazardous substance, proper handling and storage are recommended to maintain its integrity. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this compound. Its low environmental persistence further enhances its suitability for large-scale applications.

In conclusion, 2-Bromo-N-(1-cyano-1-methylpropyl)-5-methoxybenzamide (CAS No. 1281364-60-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features, combined with its reactivity and stability, make it a valuable asset in drug discovery, agrochemical development, and material science. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.